4-Methylpyridine-3-sulfonyl chloride
Overview
Description
4-Methylpyridine-3-sulfonyl chloride is a chemical compound with the CAS Number: 372198-42-0 . It has a molecular weight of 191.64 and its IUPAC name is 4-methyl-3-pyridinesulfonyl chloride .
Synthesis Analysis
The synthesis of 4-Methylpyridine-3-sulfonyl chloride involves diazotation of substituted 3-aminopyridines with subsequent substitution of diazo groups with sulfonyl groups in the obtained diazonium chlorides . The conditions for this synthesis were optimized by taking into account the detailed understanding of this substitution .Molecular Structure Analysis
The InChI code for 4-Methylpyridine-3-sulfonyl chloride is1S/C6H6ClNO2S/c1-5-2-3-8-4-6 (5)11 (7,9)10/h2-4H,1H3 . This code provides a specific representation of the molecule’s structure.
Scientific Research Applications
Synthesis of Pyridine-3-Sulfonyl Chlorides
4-Methylpyridine-3-sulfonyl chloride can be synthesized through the diazotation of substituted 3-aminopyridines, followed by the substitution of diazo groups with sulfonyl groups . The conditions for this synthesis have been optimized, taking into account a detailed understanding of this substitution .
Production of Pyridine-3-Sulfonic Acids
Pyridine-3-sulfonyl chlorides, including 4-Methylpyridine-3-sulfonyl chloride, can be hydrolyzed to form pyridine-3-sulfonic acids . These acids are synthesized by two methods: sulfonation of the corresponding pyridines and diazotation of 3-aminopyridines, followed by substitution of the diazo group with a sulfonyl group .
Creation of Sulfonyl Amides
The synthesized pyridine-3-sulfonyl chlorides can be converted into sulfonyl amides . These compounds have various applications, including use as pharmaceuticals .
Use in Pharmaceuticals
Sulfonyl amides, which can be derived from 4-Methylpyridine-3-sulfonyl chloride, find use as pharmaceuticals . They are compounds of high importance for the industry, serving as intermediates for the synthesis of many valuable technical and pharmaceutical compounds .
Use in Agriculture
Sulfonyl amides also find use as plant growth regulators . This makes 4-Methylpyridine-3-sulfonyl chloride valuable in the field of agriculture.
Use in Herbicides
In addition to their role in promoting plant growth, sulfonyl amides are also used in the production of herbicides . This further extends the agricultural applications of 4-Methylpyridine-3-sulfonyl chloride.
Safety and Hazards
4-Methylpyridine-3-sulfonyl chloride is considered hazardous. It causes severe skin burns and eye damage and may cause respiratory irritation . It’s recommended to not breathe its dust/fume/gas/mist/vapors/spray, and to wash face, hands, and any exposed skin thoroughly after handling . It should be used only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
It’s known that sulfonyl chloride compounds are generally used as intermediates in the synthesis of various pharmaceutical compounds .
Mode of Action
The mode of action of 4-Methylpyridine-3-sulfonyl chloride involves a series of chemical reactions. The compound is synthesized through the diazotation of substituted 3-aminopyridines, followed by the substitution of diazo groups with sulfonyl groups in the obtained diazonium chlorides . This results in the formation of the corresponding pyridine-3-sulfonyl chlorides .
Biochemical Pathways
It’s known that the compound is used in the suzuki–miyaura (sm) coupling reaction , a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . This reaction involves the coupling of chemically differentiated fragments with the metal catalyst .
Result of Action
The compound is used as an intermediate in the synthesis of various pharmaceutical compounds , suggesting that its molecular and cellular effects would be dependent on the specific compounds it’s used to synthesize.
Action Environment
The action of 4-Methylpyridine-3-sulfonyl chloride can be influenced by various environmental factors. For instance, the diazo group substitution in 2,6-dichloro-4-methylpyridine-3-diazonium chloride occurs over a sufficiently broad temperature range (4-12°С) and gives a high yield (91%) of the target sulfonyl chloride .
properties
IUPAC Name |
4-methylpyridine-3-sulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6ClNO2S/c1-5-2-3-8-4-6(5)11(7,9)10/h2-4H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OPYAPMZPZXAVTG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NC=C1)S(=O)(=O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6ClNO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90612651 |
Source
|
| Record name | 4-Methylpyridine-3-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90612651 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methylpyridine-3-sulfonyl chloride | |
CAS RN |
372198-42-0 |
Source
|
| Record name | 4-Methyl-3-pyridinesulfonyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=372198-42-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Methylpyridine-3-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90612651 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-methylpyridine-3-sulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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